![molecular formula C19H14ClN3O4 B2694779 1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 941909-69-9](/img/structure/B2694779.png)
1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as CNDC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CNDC is a dihydropyridine derivative and belongs to the class of calcium channel blockers. The compound has been studied extensively for its ability to modulate calcium channels and its potential as a therapeutic agent for various diseases.
Scientific Research Applications
Synthesis and Characterization
This compound belongs to the broader class of 1,4-dihydropyridines, which are known for their versatile applications in medicinal chemistry due to their pharmacological properties. The synthesis involves condensation reactions, where enamine derivatives are combined with ylidene acid esters, a method that can yield various substituted 1,4-dihydropyridines. These compounds are characterized using techniques such as X-ray diffraction analysis, indicating precise structural configurations and potential for further modification (Abernathy, 1978); (Tumosienė et al., 2019).
Biological Activity
Derivatives of 1,4-dihydropyridines, including compounds similar to the one , have been synthesized and evaluated for various biological activities. These activities range from antioxidant properties, where certain derivatives have shown significant potency compared to known antioxidants like ascorbic acid, to potential therapeutic applications in treating conditions such as depression and enhancing cognitive functions (Tumosienė et al., 2019); (Thomas et al., 2016).
Antimicrobial and Antitubercular Activities
Research has also been conducted on the antitubercular activities of dihydropyridine derivatives, with studies demonstrating significant efficacy against mycobacterium tuberculosis. The synthesis approach, involving Hantzsch condensation and substitution of various groups at strategic positions on the dihydropyridine ring, allows for the generation of compounds with enhanced biological activities. These compounds have been screened for their minimum inhibitory concentrations (MICs), revealing potential as anti-tubercular agents (Iman et al., 2015).
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O4/c20-17-6-2-1-4-13(17)12-22-11-3-5-16(19(22)25)18(24)21-14-7-9-15(10-8-14)23(26)27/h1-11H,12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAJTMWPTIACSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.